2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone

• IUPAC Name: 2-(4-acetylanilino)-3-piperidin-1-ylnaphthalene-1,4-dione
• InChI: InChI=1S/C23H22N2O3/c1-15(26)16-9-11-17(12-10-16)24-20-21(25-13-5-2-6-14-25)23(28)19-8-4-3-7-18(19)22(20)27/h3-4,7-12,24H,2,5-6,13-14H2,1H3
• InChI Key: UMVOYXHZPXOXFI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC2=C(C(=O)C3=CC=CC=C3C2=O)N4CCCCC4
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone, also known as AQ-13, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. It belongs to the class of naphthoquinone derivatives, which have been shown to possess various biological activities, including antitumor, antibacterial, and antifungal properties.

Mechanism of Action

The mechanism of action of 2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis (programmed cell death) in cancer cells. 2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication.
Biochemical and Physiological Effects:
2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone has been shown to have minimal toxicity in normal cells, indicating its potential as a selective anticancer agent. It has also been shown to induce cell cycle arrest and inhibit angiogenesis, the process by which tumors form new blood vessels to support their growth.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone is its potent antitumor activity against a wide range of cancer cell lines. However, its mechanism of action is not fully understood, which may limit its use in certain applications. In addition, more research is needed to determine its safety and efficacy in vivo.

Future Directions

Future research on 2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone could focus on elucidating its mechanism of action, optimizing its synthesis and formulation, and evaluating its safety and efficacy in animal models. In addition, 2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone could be tested in combination with other anticancer agents to determine its potential as a synergistic therapy.

Synthesis Methods

The synthesis of 2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone involves the reaction of 2-nitro-1,4-naphthoquinone with piperidine and acetylacetone in the presence of a reducing agent. The resulting product is then purified to obtain 2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone in its final form.

Scientific Research Applications

2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone has been extensively studied for its potential use as an anticancer agent. It has been shown to possess potent antitumor activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer. In addition, 2-[(4-acetylphenyl)amino]-3-(1-piperidinyl)naphthoquinone has been shown to be effective against cancer stem cells, which are known to be resistant to conventional chemotherapy.